Surfactant free superparamagnetic iron oxide nanoparticles for stable ferrofluids in physiological solutions†
Chemical Communications Pub Date: 2015-01-05 DOI: 10.1039/C4CC09277E
Abstract
A process is reported to obtain a nanoparticle sol from co-precipitated iron oxide particles without using any surfactant. The sol – a true ferrofluid – is not only stable over a wide range of pH but also in physiological solutions. This is a decisive step towards biomedical applications where nanoparticle agglomeration could so far only be prevented by using unwanted surfactants.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 19455-20-0
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CAS no.: 15178-48-0
